Cas no 2098138-64-6 (1-Isopropyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Isopropyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098138-64-6
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5724596
• PubChem ID: 121214557
• Update Time: 2023-10-27

1-Isopropyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-6732
• 1-isopropyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 2098138-64-6
• AKOS026725119
• starbld0039577
• 1-Isopropyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C14H17N3/c1-10(2)17-13-5-3-4-12(13)14(16-17)11-6-8-15-9-7-11/h6-10H,3-5H2,1-2H3
• InChI Key： DYWOOZDMGWFRRZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2CCCC=2C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų